Cas no 2229238-58-6 (1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid)

1-(2-Bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid is a brominated aromatic compound featuring a cyclobutane ring with a ketone and carboxylic acid functionality. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceutical and agrochemical research. The presence of both electrophilic (bromo) and nucleophilic (carboxylic acid) sites allows for selective derivatization, enabling precise modifications. The cyclobutane ring introduces steric constraints, which can influence conformational properties in target compounds. Its stability under standard conditions ensures reliable handling and storage. This compound is particularly useful in cross-coupling reactions and as a precursor for heterocyclic systems, offering synthetic flexibility for advanced chemical applications.

1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid structure

2229238-58-6 structure

Product Name:1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid

CAS No:2229238-58-6

MF:C₁₂H₁₁BrO₃

MW:283.117943048477

CID:5822172

PubChem ID:165696541

Update Time:2025-06-07

1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
- EN300-1904149
- 2229238-58-6
- Inchi： 1S/C12H11BrO3/c1-7-2-3-9(10(13)4-7)12(11(15)16)5-8(14)6-12/h2-4H,5-6H2,1H3,(H,15,16)
- InChI Key： HHSFCAUMYHSFQV-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=CC=1C1(C(=O)O)CC(C1)=O

Computed Properties

Exact Mass: 281.98916g/mol
Monoisotopic Mass: 281.98916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 54.4Å²

1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1904149-0.05g	1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid	2229238-58-6	0.05g	$900.0	2023-09-18
Enamine	EN300-1904149-0.1g	1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid	2229238-58-6	0.1g	$943.0	2023-09-18
Enamine	EN300-1904149-0.25g	1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid	2229238-58-6	0.25g	$985.0	2023-09-18
Enamine	EN300-1904149-0.5g	1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid	2229238-58-6	0.5g	$1027.0	2023-09-18
Enamine	EN300-1904149-1.0g	1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid	2229238-58-6	1g	$1070.0	2023-06-01
Enamine	EN300-1904149-2.5g	1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid	2229238-58-6	2.5g	$2100.0	2023-09-18
Enamine	EN300-1904149-5.0g	1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid	2229238-58-6	5g	$3105.0	2023-06-01
Enamine	EN300-1904149-10.0g	1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid	2229238-58-6	10g	$4606.0	2023-06-01
Enamine	EN300-1904149-1g	1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid	2229238-58-6	1g	$1070.0	2023-09-18
Enamine	EN300-1904149-5g	1-(2-bromo-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid	2229238-58-6	5g	$3105.0	2023-09-18